Cas no 1806759-75-0 (2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806759-75-0
• MF: C₁₀H₆F₆N₂O₂
• MW: 300.157263278961
• CID: 4841913
• Update Time: 2025-10-31

2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H6F6N2O2/c1-19-8-7(20-10(14,15)16)5(2-3-17)4-6(18-8)9(11,12)13/h4H,2H2,1H3
• InChI Key： MNEAWALNMYOLKM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C(=C(N=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1

Additional information on 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile

2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806759-75-0, known as 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with multiple electron-withdrawing groups, including a methoxy group, a trifluoromethoxy group, and a trifluoromethyl group, along with an acetonitrile substituent. These features make it a versatile building block for various applications.

2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile exhibits remarkable chemical stability due to the presence of highly electronegative fluorine atoms in its structure. The trifluoromethyl and trifluoromethoxy groups are known to enhance the molecule's resistance to hydrolysis and oxidation, making it suitable for use in harsh chemical environments. Recent studies have demonstrated that this compound can serve as an efficient precursor in the synthesis of advanced materials, such as fluorinated polymers and high-performance adhesives.

The synthesis of 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed novel catalytic methods that significantly improve the efficiency of this synthesis process, reducing both time and cost.

In terms of applications, 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile has shown promise in the development of agrochemicals. Its ability to inhibit key enzymes in plant pathogens makes it a potential candidate for next-generation pesticides. Additionally, this compound has been explored for its potential in pharmaceuticals, particularly in the design of drugs targeting specific receptor systems due to its unique electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile with unprecedented accuracy. These studies have revealed that the molecule's electron-deficient nature makes it an excellent candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Its ability to act as an electron acceptor in these systems has been validated through experimental studies published in leading scientific journals.

The environmental impact of 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile has also been a topic of recent research. Studies indicate that while the compound is highly effective in its intended applications, its persistence in certain environmental conditions requires careful consideration during its use and disposal. Regulatory bodies are increasingly focusing on ensuring that such compounds are developed and utilized responsibly to minimize their ecological footprint.

In conclusion, 2-Methoxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806759-75-0) stands out as a versatile and innovative molecule with a wide range of potential applications. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in various industries. As research continues to uncover new possibilities for this compound, its role in advancing technology and science is expected to grow significantly.